Cas no 22410-97-5 (4-benzoyl-a-methyl-Benzeneacetic acid,)

4-benzoyl-a-methyl-Benzeneacetic acid, Properties

Names and Identifiers

• 2-(4-benzoylphenyl)propanoic acid
• 4-benzoyl-a-methyl-Benzeneacetic acid,
• Benzeneacetic acid,4-benzoyl-a-methyl-
• BRN 2735553
• DTXSID20945065
• 2-(3-Benzoyl-phenyl)-propionsaure
• Hydratropic acid, p-benzoyl-
• p-Benzoylhydratropic acid
• SCHEMBL5313395
• 4-Benzoyl-alpha-methylbenzeneacetic acid
• Benzeneacetic acid, 4-benzoyl-alpha-methyl-
• 22410-97-5
• +Expand

• InChIKey： RIOUIOIZYLTJEZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O3/c1-11(16(18)19)12-7-9-14(10-8-12)15(17)13-5-3-2-4-6-13/h2-11H,1H3,(H,18,19)
• SMILES： OC(C(C1=CC=C(C(C2=CC=CC=C2)=O)C=C1)C)=O

Computed Properties

• Exact Mass: 254.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 254.094
• Heavy Atom Count: 19
• Complexity: 323
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• Refractive Index: 1.591
• Boiling Point: 428.8°C at 760 mmHg
• Flash Point: 227.3°C
• Density: 1.198